Cas no 1019383-78-8 (2-(methylamino)-N-(4-methylpyridin-2-yl)acetamide)

• Product Name: 2-(methylamino)-N-(4-methylpyridin-2-yl)acetamide
• CAS No: 1019383-78-8
• MF: C₉H₁₃N₃O
• MW: 179.219021558762
• CID: 4567749
• PubChem ID: 28399469
• Update Time: 2025-06-11

2-(methylamino)-N-(4-methylpyridin-2-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(methylamino)-N-(4-methylpyridin-2-yl)acetamide

• Inchi： 1S/C9H13N3O/c1-7-3-4-11-8(5-7)12-9(13)6-10-2/h3-5,10H,6H2,1-2H3,(H,11,12,13)
• InChI Key： MKMXMYQLOQBORD-UHFFFAOYSA-N
• SMILES： C(NC1=NC=CC(C)=C1)(=O)CNC

Computed Properties

• Exact Mass: 179.105862g/mol
• Monoisotopic Mass: 179.105862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 179.22g/mol
• XLogP3: 0.3
• Topological Polar Surface Area: 54Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-(methylamino)-N-(4-methylpyridin-2-yl)acetamide

Introduction to 2-(methylamino)-N-(4-methylpyridin-2-yl)acetamide (CAS No. 1019383-78-8)

2-(methylamino)-N-(4-methylpyridin-2-yl)acetamide, also known by its CAS number 1019383-78-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a methylamino group and a 4-methylpyridine moiety, making it a promising candidate for various therapeutic applications.

The chemical structure of 2-(methylamino)-N-(4-methylpyridin-2-yl)acetamide consists of an acetamide backbone with a methylamino substituent and a 4-methylpyridine ring. The presence of these functional groups imparts specific chemical and biological properties that are crucial for its potential use in drug development. The acetamide functionality is known for its ability to form hydrogen bonds, which can enhance the compound's interactions with biological targets. The 4-methylpyridine ring, on the other hand, contributes to the compound's lipophilicity and can influence its pharmacokinetic properties.

Recent studies have highlighted the potential of 2-(methylamino)-N-(4-methylpyridin-2-yl)acetamide in various therapeutic areas. One notable area of research is its application as an inhibitor of specific enzymes involved in metabolic pathways. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent inhibitory activity against certain kinases, which are key enzymes in signal transduction pathways. This property makes it a valuable lead compound for the development of drugs targeting diseases such as cancer and inflammatory disorders.

In addition to its enzymatic inhibition properties, 2-(methylamino)-N-(4-methylpyridin-2-yl)acetamide has also been investigated for its potential as an anti-inflammatory agent. Studies have demonstrated that it can effectively reduce inflammation by modulating the expression of pro-inflammatory cytokines and chemokines. This makes it a promising candidate for treating conditions such as rheumatoid arthritis and other autoimmune diseases.

The pharmacokinetic profile of 2-(methylamino)-N-(4-methylpyridin-2-yl)acetamide has been extensively studied to understand its behavior in biological systems. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its lipophilic nature allows it to cross cell membranes efficiently, while its hydrogen-bonding capabilities enhance its solubility and stability in aqueous environments. These characteristics are essential for ensuring that the compound reaches its intended target sites within the body.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-(methylamino)-N-(4-methylpyridin-2-yl)acetamide in human subjects. Preliminary results from phase I trials have indicated that the compound is well-tolerated at therapeutic doses, with minimal side effects observed. These findings are encouraging and pave the way for further clinical development.

Beyond its therapeutic applications, 2-(methylamino)-N-(4-methylpyridin-2-yl)acetamide has also been explored for its potential use as a research tool in biochemical and pharmacological studies. Its ability to selectively interact with specific protein targets makes it a valuable probe for investigating cellular processes and signaling pathways. Researchers can use this compound to gain insights into disease mechanisms and identify new therapeutic targets.

In conclusion, 2-(methylamino)-N-(4-methylpyridin-2-yl)acetamide (CAS No. 1019383-78-8) is a multifaceted compound with significant potential in both therapeutic and research applications. Its unique chemical structure and biological properties make it an attractive candidate for further development in the pharmaceutical industry. Ongoing research and clinical trials will continue to uncover new insights into its mechanisms of action and therapeutic benefits, potentially leading to novel treatments for various diseases.